Cas no 731841-23-9 (N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 731841-23-9
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6456500
• PubChem ID: 2433476
• Update Time: 2025-06-08

N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580606
• Z32384815
• 731841-23-9
• N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide

• Inchi： 1S/C19H22N2O3S/c1-15(2)14-20-19(22)17-8-10-18(11-9-17)21-25(23,24)13-12-16-6-4-3-5-7-16/h3-13,15,21H,14H2,1-2H3,(H,20,22)/b13-12+
• InChI Key： DWKPUEFOKHWQLH-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NCC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide

Professional Introduction to N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide (CAS No. 731841-23-9)

N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide, a compound with the chemical formula C₂₁H₂₃NOS, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 731841-23-9, represents a unique blend of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular structure of this compound features a benzamide core, which is a well-known pharmacophore in drug design, coupled with a sulfonylaminobenzene moiety. This combination suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The benzamide moiety, characterized by its amide group (-CONH-) attached to a benzene ring, is frequently found in active pharmaceutical ingredients (APIs) due to its ability to modulate enzyme activity and receptor binding. In particular, benzamides have been extensively studied for their role in pain management, anti-inflammatory agents, and neuroprotective compounds. The presence of the amide group in N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide not only contributes to its structural stability but also enhances its solubility in polar environments, which is crucial for drug formulation and delivery.

The second key structural component of this compound is the sulfonylaminobenzene group. This moiety introduces a sulfonamide functional group (-SO₂NH-) into the molecule. Sulfonylaminobenzene derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group is particularly interesting because it can form hydrogen bonds with biological targets, thereby increasing the binding affinity and selectivity of the compound. This feature makes N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide a promising candidate for further development as a therapeutic agent.

The substitution pattern of N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide also plays a critical role in determining its biological properties. The presence of an isobutyl group (C₄H₉) at the nitrogen position of the amide group introduces steric hindrance and can influence the compound's solubility and metabolic stability. Additionally, the phenylethene (styrene) sulfonamide moiety at position 4 adds another layer of complexity to the molecule. This aromatic system can engage in π-stacking interactions with biological targets, further enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have been performed on N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide to identify potential binding pockets on various biological targets. These studies suggest that this compound may interact with enzymes involved in inflammatory pathways and could potentially inhibit their activity. Such findings are consistent with the known pharmacological properties of benzamide derivatives.

In vitro experiments have also provided valuable insights into the biological activity of N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide. Initial screening assays have indicated that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, such as COX-1 and COX-2. These results are particularly promising given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs), which often target these enzymes to alleviate pain and inflammation.

The synthesis of N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide presents several challenges due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to streamline these processes using advanced catalytic systems and green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key aromatic rings efficiently.

The pharmacokinetic properties of N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that this compound has reasonable oral bioavailability and moderate metabolic stability in vivo. These findings are encouraging for further development as an oral therapeutic agent.

The potential applications of N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide extend beyond anti-inflammatory therapy. Its structural features suggest that it may also exhibit other biological activities, such as antioxidant or neuroprotective effects. Further research is needed to explore these possibilities fully. Additionally, the compound's unique chemical structure makes it an attractive scaffold for derivative design aimed at improving potency, selectivity, and pharmacokinetic profiles.

In conclusion, N-(2-methylpropyl)-4-(2-phenylethenesulfonamido)benzamide (CAS No. 731841-23-9) is a structurally complex and biologically promising compound that warrants further investigation in pharmaceutical research. Its combination of known pharmacophores—such as the benzamide and sulfonylaminobenzene moieties—along with its unique substitution pattern positions it as a candidate for development into novel therapeutic agents targeting various diseases.